N-(1,3-benzothiazol-2-ylmethyl)-N-methyl-3-[5-(5-methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl]propanamide

• IUPAC Name: N-(1,3-benzothiazol-2-ylmethyl)-N-methyl-3-[5-(5-methyl-1,2-oxazol-3-yl)-1,3,4-oxadiazol-2-yl]propanamide
• InChI: InChI=1S/C18H17N5O3S/c1-11-9-13(22-26-11)18-21-20-15(25-18)7-8-17(24)23(2)10-16-19-12-5-3-4-6-14(12)27-16/h3-6,9H,7-8,10H2,1-2H3
• InChI Key: ANZCMILGOOFZHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C2=NN=C(O2)CCC(=O)N(C)CC3=NC4=CC=CC=C4S3
• Molecular Formula: C18H17N5O3S
• Molecular Weight: 383.4 g/mol

Description

Benzothiazole is a heterocyclic compound with a bicyclic structure, consisting of a benzene ring fused to a thiazole ring. Oxadiazole is a class of organic compounds containing a five-membered ring with two carbon atoms, two nitrogen atoms, and one oxygen atom. Both of these components are known to have interesting chemical properties and are used as building blocks in medicinal chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of your compound would be influenced by the presence of the benzothiazole and oxadiazole rings, as well as the other substituents. These properties could include solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many benzothiazole and oxadiazole derivatives have biological activity and are used in medicinal chemistry.

Future Directions

The future research directions would depend on the properties and potential applications of the compound. Given the known biological activity of many benzothiazole and oxadiazole derivatives, one possible direction could be the development of new pharmaceuticals.